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Compound of Interest

Compound Name: (R)-BMS-816336

Cat. No.: B2689726 Get Quote

Introduction
BMS-816336 is an investigational compound with a complex stereochemical structure. The

control of enantiomeric purity is a critical aspect of its development and quality control. This

application note details a robust and efficient chiral High-Performance Liquid Chromatography

(HPLC) method for the separation of the BMS-816336 enantiomers. The presented protocol is

designed for researchers, scientists, and drug development professionals to accurately

determine the enantiomeric excess and purity of BMS-816336 in bulk drug substance and

formulated products.

The chemical name for the primary enantiomer of BMS-816336 is 2-((1R,2R,3S,5R,6R)-6-

hydroxy-2-phenyladamantan-2-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one[1]. This method

effectively separates this enantiomer from its mirror image.

Experimental Protocol
This method utilizes a polysaccharide-based chiral stationary phase under normal-phase

conditions to achieve baseline separation of the BMS-816336 enantiomers.

Instrumentation and Materials:

HPLC System: A quaternary HPLC system with a UV detector.
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Chiral Stationary Phase: A chiral column with a coated polysaccharide-based stationary

phase is recommended.

Mobile Phase Solvents: HPLC grade n-Hexane, Isopropanol (IPA), and Diethylamine (DEA).

Sample Preparation: Dissolve the BMS-816336 sample in the mobile phase to a final

concentration of 1.0 mg/mL.

Chromatographic Conditions:

Parameter Value

Column Polysaccharide-based Chiral Stationary Phase

Mobile Phase n-Hexane / Isopropanol / Diethylamine

(80:20:0.1, v/v/v)

Flow Rate 1.0 mL/min

Column Temperature 25 °C

Detection Wavelength 220 nm

Injection Volume 10 µL

Run Time 15 minutes

Data Presentation
The following table summarizes the expected quantitative data for the chiral separation of

BMS-816336 enantiomers under the specified conditions.

Compound
Retention Time
(min)

Resolution (Rs) Tailing Factor (Tf)

BMS-816336 (S-

enantiomer)
~ 8.5 - 1.1

BMS-816336 (R-

enantiomer)
~ 10.2 > 2.0 1.2
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Methodology Workflow
The following diagram illustrates the logical workflow for the chiral HPLC analysis of BMS-

816336.

Sample & Mobile Phase Preparation

HPLC Analysis
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Prepare BMS-816336 Sample (1.0 mg/mL in Mobile Phase)

Inject 10 µL of Sample

Prepare Mobile Phase (n-Hexane/IPA/DEA 80:20:0.1)

Equilibrate Column with Mobile Phase

Isocratic Elution

UV Detection at 220 nm

Acquire Chromatogram

Integrate Peaks & Calculate Resolution, Tailing Factor, and Enantiomeric Purity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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